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Compound of Interest

Compound Name: Terlakiren

Cat. No.: B1681263

Disclaimer: This document provides general guidance for the proper disposal of Terlakiren, a
research-grade chemical. Specific disposal procedures are dictated by local, state, and federal
regulations, and the policies of your institution. Always consult your institution's Environmental
Health and Safety (EHS) department and the supplier-specific Safety Data Sheet (SDS) for
definitive disposal instructions.

Essential Safety and Logistical Information

As a potent, orally active renin inhibitor used in research, Terlakiren requires careful handling
and disposal to ensure the safety of laboratory personnel and to prevent environmental
contamination.[1] While a specific, universally mandated disposal protocol for Terlakiren is not
publicly available, the following procedures are based on established best practices for the
disposal of investigational drugs and hazardous chemical waste in a laboratory setting.[2][3]

Chemical and Physical Properties of Terlakiren

Understanding the properties of Terlakiren is crucial for its safe handling and disposal. The
following table summarizes key data for this compound.
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Property Value Source(s)
Chemical Formula C31H4sN4O7S MedKoo Biosciences
Molecular Weight 620.8 g/mol PubChem

CAS Number 119625-78-4 MedKoo Biosciences
Appearance Solid (Powder) N/A

Solubiliy DMSO: 18.33 mg/mL (29.53 TargetMol

mM)

Powder: -20°C for up to 3
Storage years. In solvent: -80°C for up TargetMol

to 1 year.

Experimental Protocols: General Disposal
Procedures

The disposal of Terlakiren, like other investigational compounds, should follow a structured
plan to manage waste from experimental use, including unused product, contaminated
labware, and empty containers.[4][5]

Step 1: Waste Identification and Segregation

The first critical step is to identify and segregate all waste streams contaminated with
Terlakiren. Do not mix hazardous chemical waste with non-hazardous laboratory trash.

o Unused/Expired Terlakiren: Pure, unused, or expired Terlakiren should be disposed of in its
original container if possible. This is considered a hazardous chemical waste.

o Contaminated Labware (Solids): This includes items such as gloves, pipette tips, centrifuge
tubes, and contaminated bench paper. These items should be collected in a designated,
clearly labeled hazardous waste container.

o Contaminated Labware (Liquids): Solutions containing Terlakiren, as well as the first rinse of
any container that held the compound, must be collected as hazardous liquid waste. Do not
dispose of these liquids down the drain.[1]
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o Sharps: Needles, syringes, or any other sharps contaminated with Terlakiren must be
disposed of in a designated, puncture-resistant sharps container that is also labeled for
hazardous chemical waste.

Step 2: Proper Waste Containment and Labeling

All waste must be stored in appropriate, compatible containers that are in good condition and
have securely fitting lids.

o Container Selection: Use containers made of materials that are chemically resistant to the
waste they hold. For liquid waste, secondary containment (such as a larger, shatter-proof
container) is recommended to prevent spills.

« Labeling: All hazardous waste containers must be accurately and clearly labeled.[4] Attach a
hazardous waste tag provided by your institution's EHS department as soon as you begin
accumulating waste in the container. The label should include:

The words "Hazardous Waste"

[e]

o

The full chemical name(s) of the contents (i.e., "Terlakiren waste")

[¢]

The approximate concentration of the hazardous components

[e]

The date the waste was first added to the container

[e]

The Principal Investigator's name and lab location

Step 3: Storage of Hazardous Waste

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4]

e The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

» Keep waste containers closed at all times, except when adding waste.

e Segregate incompatible waste types to prevent dangerous chemical reactions.
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Step 4: Arranging for Disposal

Once a waste container is full, or if you have unused Terlakiren to be disposed of, you must
arrange for its collection by your institution's EHS department.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.[1][4]

e Do not attempt to dispose of the chemical waste yourself through standard trash or sewer
systems.

Step 5: Empty Container Disposal

Empty containers that once held Terlakiren must also be handled properly.
 Triple-rinse the empty container with a suitable solvent.

o Collect the first rinsate as hazardous liquid waste. Subsequent rinses may be permissible for
drain disposal, but you must confirm this with your EHS department.

o After thorough rinsing, deface or remove the original label.

» Dispose of the clean, empty container according to your institution's guidelines for glass or
plastic recycling or disposal.

Mandatory Visualization: Terlakiren Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Terlakiren and associated waste materials.
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Caption: Workflow for the safe disposal of Terlakiren and related laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Terlakiren: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681263#terlakiren-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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